Cas no 347341-51-9 (2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid)

• Product Name: 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid
• CAS No: 347341-51-9
• MF: C₇H₁₀N₄O₂S
• MW: 214.244899272919
• MDL: MFCD02243842
• CID: 3076621
• PubChem ID: 2772430
• Update Time: 2025-06-10

2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid
• SB59149
• STK326573
• AG-670/40741579
• SR-01000480410
• CS-0323436
• NCGC00173539-01
• AKOS000296923
• TimTec1_005757
• HMS1550F15
• SR-01000480410-1
• 347341-51-9
• AKOS016346837
• Oprea1_218501
• 2-((4-Amino-6-imino-1,6-dihydropyrimidin-2-yl)thio)propanoic acid
• CHEMBL4798965
• 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]propanoic acid
• Oprea1_827717
• EU-0076814
• 2-(4,6-Diaminopyrimidin-2-ylsulfanyl)-propionic acid
• 2-(4,6-diaminopyrimidin-2-yl)sulfanylpropanoic acid
• 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoicacid

• MDL： MFCD02243842
• Inchi： 1S/C7H10N4O2S/c1-3(6(12)13)14-7-10-4(8)2-5(9)11-7/h2-3H,1H3,(H,12,13)(H4,8,9,10,11)
• InChI Key： VMMSKDJWIWBHJL-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(N)N=1)N)C(C(=O)O)C

Computed Properties

• Exact Mass: 214.05244675Da
• Monoisotopic Mass: 214.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 140Ų

2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid

2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic Acid: A Comprehensive Overview

2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid, also known by its CAS number CAS No 347341-51-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrimidine ring with a thio group and a propanoic acid moiety. The pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms at positions 1 and 3, forms the core of this compound. The presence of diamino groups at positions 4 and 6 of the pyrimidine ring adds to its structural complexity and potential functional versatility.

The thio group (-S-) attached to the pyrimidine ring introduces sulfur into the molecule, which can play a crucial role in its chemical reactivity and biological activity. The propanoic acid moiety, on the other hand, contributes to the molecule's solubility and ability to form hydrogen bonds, which are essential for its interaction with biological systems. This combination of structural features makes 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for more complex molecules with enhanced bioactivity. For instance, modifications to the propanoic acid group have shown promise in improving the compound's pharmacokinetic properties, such as absorption and distribution. Additionally, the diamino groups on the pyrimidine ring provide sites for further functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of the thio group and subsequent modification to attach the propanoic acid moiety. The exact synthetic route may vary depending on the starting materials and desired stereochemistry. However, modern synthetic techniques have made it possible to achieve high yields and purity levels, ensuring that this compound is readily available for research purposes.

In terms of biological activity, 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid has shown potential in several areas. For example, it has been investigated for its ability to inhibit key enzymes involved in inflammatory pathways. This makes it a potential candidate for anti-inflammatory drug development. Furthermore, its sulfur-containing structure suggests that it may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure and interactions with biological targets. These studies have also helped identify potential binding sites on proteins or enzymes that could be targeted by this compound or its derivatives.

In conclusion, 2-((4,6-Diaminopyrimidin-2-yl)thio)propanoic acid, with its unique structure and versatile functional groups, represents a valuable compound for further research and development. Its potential applications span across various fields, including drug discovery, material science, and biochemistry. As research continues to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.